6-Bromo Boldione (Mixture of Diastereomers)
6-Bromo Boldione (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
94534-87-9
VCID:
VC20818893
InChI:
InChI=1S/C19H23BrO2/c1-18-7-5-11(21)9-15(18)16(20)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h5,7,9,12-14,16H,3-4,6,8,10H2,1-2H3/t12-,13-,14-,16?,18+,19-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CC(C4=CC(=O)C=CC34C)Br
Molecular Formula:
C19H23BrO2
Molecular Weight:
363.3 g/mol
6-Bromo Boldione (Mixture of Diastereomers)
CAS No.: 94534-87-9
Cat. No.: VC20818893
Molecular Formula: C19H23BrO2
Molecular Weight: 363.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 94534-87-9 |
|---|---|
| Molecular Formula | C19H23BrO2 |
| Molecular Weight | 363.3 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-6-bromo-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C19H23BrO2/c1-18-7-5-11(21)9-15(18)16(20)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h5,7,9,12-14,16H,3-4,6,8,10H2,1-2H3/t12-,13-,14-,16?,18+,19-/m0/s1 |
| Standard InChI Key | HLVXZPIZCYODAB-WFJVDCJUSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC(C4=CC(=O)C=C[C@]34C)Br |
| SMILES | CC12CCC3C(C1CCC2=O)CC(C4=CC(=O)C=CC34C)Br |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CC(C4=CC(=O)C=CC34C)Br |
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